Cas no 2228738-72-3 (tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate
• CAS No: 2228738-72-3
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 6353526
• PubChem ID: 165859881
• Update Time: 2025-05-20

tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate
• EN300-1881649
• 2228738-72-3
• tert-butyl N-[4-chloro-2-(cyanomethyl)phenyl]carbamate

• Inchi： 1S/C13H15ClN2O2/c1-13(2,3)18-12(17)16-11-5-4-10(14)8-9(11)6-7-15/h4-5,8H,6H2,1-3H3,(H,16,17)
• InChI Key： SWLQHRQXCKQPCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(CC#N)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate

tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate, also known by its CAS number 2228738-72-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety, further substituted with chlorine and a cyanomethyl group. Its chemical formula is C₁₃H₁₅ClN₂O₃, and it exhibits a molecular weight of 304.7 g/mol.

The synthesis of tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate involves a multi-step process, typically starting from the corresponding phenol derivative. The introduction of the tert-butyl group and the cyanomethyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for industrial applications.

In terms of physical properties, this compound is known for its stability under normal conditions, with a melting point of approximately 115°C and a boiling point around 350°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The compound's structure also contributes to its ability to act as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

The application of tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents. Recent studies have highlighted its potential as a precursor for developing drugs targeting specific enzymes involved in disease progression. For instance, researchers have explored its role in inhibiting protease activity, which is crucial for viral replication.

In agriculture, this compound finds use as an intermediate in the production of pesticides and herbicides. Its ability to selectively target specific pests while minimizing environmental impact has made it a valuable asset in sustainable agricultural practices. Moreover, its application in polymer chemistry has been explored for developing advanced materials with tailored properties, such as improved thermal stability and mechanical strength.

The latest research on tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate has focused on enhancing its bioavailability and reducing potential side effects when used in medicinal formulations. By modifying its structure through techniques such as esterification or glycosylation, scientists aim to improve its pharmacokinetic profile. These modifications have shown promising results in preclinical trials, paving the way for future clinical applications.

In conclusion, tert-butyl N-4-chloro-2-(cyanomethyl)phenylcarbamate stands out as a critical compound with diverse applications across various industries. Its unique chemical properties and versatile structure make it an invaluable tool in modern organic synthesis. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing scientific and technological innovations.